Cas no 893937-32-1 (methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate)
methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate
- 893937-32-1
- methyl 2-[3-(3-fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]butanoate
- methyl 2-(3-(3-fluorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)butanoate
- F1876-0109
- AKOS024615821
- methyl 2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate
-
- Inchi: 1S/C15H14FN5O3/c1-3-11(15(23)24-2)20-8-17-13-12(14(20)22)18-19-21(13)10-6-4-5-9(16)7-10/h4-8,11H,3H2,1-2H3
- InChI Key: INDRARGWSZPGFM-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)N1C2=C(C(N(C=N2)C(C(=O)OC)CC)=O)N=N1
Computed Properties
- Exact Mass: 331.10806749g/mol
- Monoisotopic Mass: 331.10806749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 89.7Ų
methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1876-0109-2μmol |
methyl 2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate |
893937-32-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1876-0109-5μmol |
methyl 2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate |
893937-32-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1876-0109-10μmol |
methyl 2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate |
893937-32-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1876-0109-20μmol |
methyl 2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate |
893937-32-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1876-0109-1mg |
methyl 2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate |
893937-32-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1876-0109-2mg |
methyl 2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate |
893937-32-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1876-0109-3mg |
methyl 2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate |
893937-32-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1876-0109-4mg |
methyl 2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate |
893937-32-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1876-0109-5mg |
methyl 2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate |
893937-32-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1876-0109-10mg |
methyl 2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]butanoate |
893937-32-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate
Introduction to Methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate (CAS No. 893937-32-1)
Methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of triazolo-pyrimidine derivatives, which are known for their broad spectrum of pharmacological effects. The presence of a fluorophenyl moiety in its structure enhances its interaction with biological targets, making it a promising candidate for further investigation.
The chemical structure of this compound can be broken down into several key functional groups. The methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate moiety consists of a butanoate side chain attached to a triazolo-pyrimidine core. The fluorophenyl group introduces a fluorine atom at the para position of the phenyl ring, which is known to enhance binding affinity and metabolic stability. This structural feature makes the compound particularly interesting for drug development.
Recent studies have highlighted the importance of triazolo-pyrimidine derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological applications, including anticancer, anti-inflammatory, and antimicrobial activities. The fluorophenyl substituent in Methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate is believed to play a crucial role in modulating its biological activity by influencing both its binding affinity and metabolic profile.
In terms of synthesis, the preparation of Methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate involves a multi-step process that requires precise control over reaction conditions. The synthesis typically starts with the formation of the triazolo-pyrimidine core through cyclocondensation reactions. Subsequent functionalization steps introduce the butanoate side chain and the fluorophenyl group. The use of advanced synthetic techniques ensures high yield and purity of the final product.
The pharmacological properties of Methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate have been extensively studied in recent years. Research has demonstrated that this compound exhibits significant inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, studies have shown that it can inhibit kinases and other enzymes that are overexpressed in cancer cells. Additionally, it has shown potential in modulating inflammatory responses by interacting with specific signaling pathways.
The presence of the fluorophenyl group in Methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ybutoate is particularly noteworthy as fluorinated aromatic compounds are known to enhance drug bioavailability and metabolic stability. This feature makes it an attractive candidate for further development into a therapeutic agent. Furthermore,the triazolo-pyrimidine core is known to exhibit strong binding interactions with biological targets,which can lead to potent pharmacological effects.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of Methyl 2-(R)-(S)-(fluoroamino)propanoic acid more accurately. These computational studies have provided valuable insights into how modifications to its structure can enhance its biological activity. For example,studies have shown that introducing fluorine atoms at specific positions can significantly improve its binding affinity to target enzymes and receptors.
The synthesis and characterization of Methyl 2-(R)-(S)-(fluoroamino)propanoic acid have also benefited from advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy,mass spectrometry (MS),and X-ray crystallography。These techniques allow researchers to determine the exact structure and purity of the compound,ensuring that it meets the required standards for further pharmacological studies。
In conclusion,Methyl 2-(R)-(S)-(fluoroamino)propanoic acid is a promising compound with significant potential in pharmaceutical research。Its unique structural features,including the presence of a fluorophenyl group and a triazolo-pyrimidine core,make it an attractive candidate for further development into novel therapeutic agents。Advances in synthetic chemistry,computational methods,and analytical techniques continue to enhance our understanding of its properties and potential applications。
893937-32-1 (methyl 2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylbutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)